3-{[(2-chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one
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Description
3-{[(2-chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one is a useful research compound. Its molecular formula is C17H13ClN2OS2 and its molecular weight is 360.87. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The compound is part of a broader family of quinazolinone derivatives that have been synthesized to study their potential applications in medicine and pharmacology. For example, the synthesis and evaluation of novel quinazolinone derivatives as diuretic agents have been explored, highlighting the significance of heterocyclic combinations in enhancing expected diuretic activity (Maarouf, El‐Bendary, & Goda, 2004). Additionally, the functionalization of 2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one through intramolecular electrophilic cyclization has been investigated to give various derivatives, showcasing the chemical versatility of these compounds (Kut, Onysko, & Lendel, 2020).
Antimicrobial and Antifungal Activity
Quinazolin-4(3H)-ones incorporating sulfonamido-4-thiazolidinone have shown promising in vitro antibacterial and antifungal activities, indicating their potential as novel antimicrobial agents (Patel, Patel, & Patel, 2010). This suggests a potential application of these compounds in combating infectious diseases caused by bacteria and fungi.
Anti-inflammatory and Antitumor Activities
The synthesis of quinazolinone derivatives has been linked to the exploration of their biological activities, including anti-inflammatory and antitumor effects. For instance, new 3H-quinazolin-4-one derivatives have been synthesized and shown to possess significant antimicrobial activity, hinting at their potential use in medical treatments (Saleh, Hafez, Abdel‐hay, & Gad, 2004).
Potential as Antifolate Inhibitors
The compound's derivatives have been studied as nonclassical antifolate inhibitors of thymidylate synthase, an enzyme critical for DNA synthesis, demonstrating potential applications in cancer therapy and the treatment of bacterial infections (Gangjee, Mavandadi, Kisliuk, McGuire, & Queener, 1996).
Properties
IUPAC Name |
3-[(2-chlorophenyl)sulfanylmethyl]-2,3-dihydro-[1,3]thiazolo[2,3-b]quinazolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2OS2/c18-13-6-2-4-8-15(13)22-9-11-10-23-17-19-14-7-3-1-5-12(14)16(21)20(11)17/h1-8,11H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYQUNHLTYFAPLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N2C(=O)C3=CC=CC=C3N=C2S1)CSC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.